Cas no 2229329-60-4 (2-(2-ethynylphenyl)morpholine)

• Product Name: 2-(2-ethynylphenyl)morpholine
• CAS No: 2229329-60-4
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6335300
• PubChem ID: 165967094
• Update Time: 2025-06-14

2-(2-ethynylphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethynylphenyl)morpholine
• EN300-1814615
• 2229329-60-4

• Inchi： 1S/C12H13NO/c1-2-10-5-3-4-6-11(10)12-9-13-7-8-14-12/h1,3-6,12-13H,7-9H2
• InChI Key： WTBWRJPRCSNPPR-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-(2-ethynylphenyl)morpholine

Research Briefing on 2-(2-ethynylphenyl)morpholine (CAS: 2229329-60-4) in Chemical Biology and Pharmaceutical Applications

2-(2-ethynylphenyl)morpholine (CAS: 2229329-60-4) is an emerging compound of interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-(2-ethynylphenyl)morpholine via a palladium-catalyzed Sonogashira coupling reaction, achieving a yield of 78% with high purity. The compound's structural motif, combining a morpholine ring with an ethynylphenyl group, has been shown to enhance binding affinity to various biological targets, particularly in the ATP-binding sites of kinases. Researchers have noted its potential as a scaffold for developing selective inhibitors of cyclin-dependent kinases (CDKs) and tyrosine kinases implicated in cancer progression.

In pharmacological evaluations, 2-(2-ethynylphenyl)morpholine derivatives have exhibited promising activity against multiple cancer cell lines, with IC50 values ranging from 0.5 to 5 μM in vitro. A recent patent application (WO2023051234) disclosed novel derivatives of this compound showing improved pharmacokinetic properties and reduced off-target effects. The morpholine moiety contributes to enhanced solubility and metabolic stability, while the ethynyl group allows for further structural modifications through click chemistry approaches.

Beyond oncology applications, preliminary studies suggest potential utility in neurodegenerative diseases. Research published in ACS Chemical Neuroscience (2024) reported that certain 2-(2-ethynylphenyl)morpholine derivatives can modulate α-synuclein aggregation, a key pathological feature in Parkinson's disease. The compound's ability to cross the blood-brain barrier, as demonstrated in rodent models, makes it particularly interesting for CNS-targeted drug development.

Current challenges in the development of 2-(2-ethynylphenyl)morpholine-based therapeutics include optimizing selectivity profiles and addressing potential metabolic liabilities associated with the ethynyl group. Ongoing structure-activity relationship (SAR) studies aim to balance potency with drug-like properties. The compound's versatility as a synthetic intermediate continues to attract attention in fragment-based drug discovery programs, with several pharmaceutical companies including it in their screening libraries.

Future research directions include exploring its application in PROTAC (proteolysis targeting chimera) design and investigating its potential as a covalent warhead in targeted therapies. The unique electronic properties of the ethynyl group may enable novel binding modes with biological targets, offering opportunities for addressing challenging drug targets. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical candidates in the coming years.